4-Fluoro MDMB-BUTICA N-(4-hydroxybutyl) metabolite

• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol
• IUPAC Name: methyl 2-[[1-(4-hydroxybutyl)indole-3-carbonyl]amino]-3,3-dimethylbutanoate
• InChI: InChI=1S/C20H28N2O4/c1-20(2,3)17(19(25)26-4)21-18(24)15-13-22(11-7-8-12-23)16-10-6-5-9-14(15)16/h5-6,9-10,13,17,23H,7-8,11-12H2,1-4H3,(H,21,24)
• InChI Key: OTQDXHNCMZPAKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)OC)NC(=O)C1=CN(C2=CC=CC=C21)CCCCO

Description

4-fluoro MDMB-BUTICA N-(4-hydroxybutyl) metabolite is an analytical reference standard that is structurally similar to known synthetic cannabinoids . It is a potential metabolite of 4-fluoro MDMB-BUTICA based on the published metabolism of 5-fluoro MDMB-PICA . This compound is primarily used in forensic and research applications .

Preparation Methods

The preparation of 4-fluoro MDMB-BUTICA N-(4-hydroxybutyl) metabolite involves synthetic routes that typically include the following steps:

Synthesis of the Parent Compound: The parent compound, 4-fluoro MDMB-BUTICA, is synthesized through a series of chemical reactions involving the coupling of an indole derivative with a carboxylic acid derivative.

Hydroxylation: The parent compound undergoes hydroxylation to introduce the hydroxybutyl group at the N-position.

Purification: The final product is purified using techniques such as chromatography to achieve a high level of purity (≥98%).

Chemical Reactions Analysis

4-fluoro MDMB-BUTICA N-(4-hydroxybutyl) metabolite undergoes various chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom is replaced by other nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

4-fluoro MDMB-BUTICA N-(4-hydroxybutyl) metabolite has several scientific research applications:

Forensic Chemistry: It is used as a reference standard in forensic laboratories to identify and quantify synthetic cannabinoids in biological samples.

Toxicology: Researchers use this compound to study the metabolism and toxicological effects of synthetic cannabinoids.

Pharmacology: It helps in understanding the pharmacokinetics and pharmacodynamics of synthetic cannabinoids.

Analytical Chemistry: This compound is used in the development and validation of analytical methods for detecting synthetic cannabinoids.

Mechanism of Action

The mechanism of action of 4-fluoro MDMB-BUTICA N-(4-hydroxybutyl) metabolite involves its interaction with cannabinoid receptors in the body . It acts as an agonist at the cannabinoid receptor 1 (CB1) and cannabinoid receptor 2 (CB2), leading to various physiological effects . The molecular targets and pathways involved include the activation of G-protein coupled receptors, which modulate neurotransmitter release and signal transduction pathways .

Comparison with Similar Compounds

4-fluoro MDMB-BUTICA N-(4-hydroxybutyl) metabolite is unique compared to other similar compounds due to its specific structural modifications. Similar compounds include:

5-fluoro MDMB-PICA: Another synthetic cannabinoid with similar metabolic pathways.

4-fluoro MDMB-BUTICA butanoic acid metabolite: A related metabolite with a different functional group.

ADB-BUTINACA: A synthetic cannabinoid with a similar indole core structure.

These compounds share structural similarities but differ in their specific functional groups and metabolic pathways, which can influence their pharmacological and toxicological profiles .